Cas no 194039-81-1 (Propane, 2,2'-[methylenebis(oxy)]bis[1,1,1,3,3,3-hexafluoro-)

Propane, 2,2'-[methylenebis(oxy)]bis[1,1,1,3,3,3-hexafluoro- structure
194039-81-1 structure
Product Name:Propane, 2,2'-[methylenebis(oxy)]bis[1,1,1,3,3,3-hexafluoro-
CAS No:194039-81-1
MF:C7H4F12O2
MW:348.086304664612
CID:2788342
Update Time:2023-08-07

Propane, 2,2'-[methylenebis(oxy)]bis[1,1,1,3,3,3-hexafluoro- Chemical and Physical Properties

Names and Identifiers

    • (CF3)2CHOCH2OCH(CF3)2
    • Propane, 2,2'-[methylenebis(oxy)]bis[1,1,1,3,3,3-hexafluoro-
    • 1,1,1,3,3,3-hexafluoro-2-(1,1,1,3,3,3-hexafluoropropan-2-yloxymethoxy)propane
    • 2,2'-[methylenebis (oxy)]bis-(1,1,1,3,3,3-hexafluoropropane)
    • 2,2'-[methylenebis(oxy)]bis-(1,1,1,3,3,3-hexafluoropropane)
    • Inchi: 1S/C7H4F12O2/c8-4(9,10)2(5(11,12)13)20-1-21-3(6(14,15)16)7(17,18)19/h2-3H,1H2
    • InChI Key: OHHWIUWMPLFBMA-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)OCOC(C(F)(F)F)C(F)(F)F)(F)F

Computed Properties

  • Exact Mass: 348.0019673 g/mol
  • Monoisotopic Mass: 348.0019673 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 18.5
  • Molecular Weight: 348.09

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 138.0±35.0 °C at 760 mmHg
  • Flash Point: 43.1±21.8 °C
  • Vapor Pressure: 8.5±0.2 mmHg at 25°C

Propane, 2,2'-[methylenebis(oxy)]bis[1,1,1,3,3,3-hexafluoro- Security Information

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